N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-fluorophenyl)-2-methoxypropyl)oxalamide
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Description
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
- Research has explored the synthesis of compounds with structural similarities to N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-fluorophenyl)-2-methoxypropyl)oxalamide, focusing on their potential as intermediates in the development of new chemical entities. For instance, studies on the synthesis of N-substituted oxalamides have demonstrated novel approaches to creating compounds with potential utility in medicinal chemistry and material science Braun, M., Frank, W., & Ganter, C. (2012).
Pharmacokinetic Studies
- Although your request excludes drug use and side effects, it's worth noting that compounds structurally related to N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-fluorophenyl)-2-methoxypropyl)oxalamide have been studied for their pharmacokinetic properties. These studies are crucial for understanding how similar compounds are absorbed, distributed, metabolized, and excreted in the body, providing a foundation for further research into therapeutic applications Peters, G. et al. (2003).
Material Science and Catalysis
- Compounds with oxalamide structures have been investigated for their utility in material science, particularly in the synthesis of polymers and as ligands in catalytic processes. Their unique chemical properties can influence the reactivity and stability of catalytic systems, leading to more efficient and selective processes M. Braun, W. Frank, & C. Ganter (2012).
Environmental Chemistry
- While not directly related to N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-fluorophenyl)-2-methoxypropyl)oxalamide, research on similar compounds has addressed their environmental impact, particularly in the context of their degradation products and their behavior in natural water systems. Such studies are vital for assessing the environmental safety and sustainability of chemical processes involving these compounds Zimmerman, L., Schneider, R., & Thurman, E. (2002).
properties
IUPAC Name |
N'-(5-chloro-2-methoxyphenyl)-N-[2-(2-fluorophenyl)-2-methoxypropyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClFN2O4/c1-19(27-3,13-6-4-5-7-14(13)21)11-22-17(24)18(25)23-15-10-12(20)8-9-16(15)26-2/h4-10H,11H2,1-3H3,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCVNABCFGARMKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C(=O)NC1=C(C=CC(=C1)Cl)OC)(C2=CC=CC=C2F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClFN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.